Cas no 61981-02-0 (Methanesulfonic acid, chloro-, 1-naphthalenyl ester)

• Product name: Methanesulfonic acid, chloro-, 1-naphthalenyl ester
• CAS No: 61981-02-0
• MF: C₁₁H₉ClO₃S
• MW: 256.705361127853
• CID: 461742
• PubChem ID: 13193318

Methanesulfonic acid, chloro-, 1-naphthalenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, chloro-, 1-naphthalenyl ester
• naphthalen-1-yl chloromethanesulfonate
• DTXSID60526195
• 61981-02-0

• Inchi： InChI=1S/C11H9ClO3S/c12-8-16(13,14)15-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2
• InChI Key： HXIWIMFQHKZIEM-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=CC=C2OS(=O)(=O)CCl

Computed Properties

• Exact Mass: 255.99617
• Monoisotopic Mass: 255.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 43.37